Cas no 1709851-28-4 ((3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole)

(3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole structure

1709851-28-4 structure

Product Name:(3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole

CAS No:1709851-28-4

MF:C₁₄H₁₆ClNO

MW:249.735942840576

CID:5730320

Update Time:2024-02-02

(3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole Chemical and Physical Properties

Names and Identifiers

- (3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole
- Inchi： 1S/C14H16ClNO/c1-10-16-14(9-5-4-8-13(14)17-10)11-6-2-3-7-12(11)15/h2-3,6-7,13H,4-5,8-9H2,1H3/t13-,14-/m0/s1
- InChI Key： NHRXYGOREVYLGW-KBPBESRZSA-N
- SMILES： O1[C@@]2([H])CCCC[C@@]2(C2=CC=CC=C2Cl)N=C1C

Experimental Properties

Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 349.5±42.0 °C(Predicted)
pka: 5.69±0.40(Predicted)

(3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole Production Method

Production Method 1

1709851-28-4

91393-49-6

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C

Reference

: Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence

Biermann, Manfred; et al, Tetrahedron Letters, 2015, 56(20), 2608-2610

Production Method 2

694-80-4

1709851-28-4

91393-49-6

Reaction Conditions

1.1 Reagents: Magnesium , Iodine Solvents: Diethyl ether
1.2 Solvents: Diethyl ether
1.3 Reagents: Ammonium chloride
2.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; reflux
3.1 Reagents: Methanesulfonamide , Potassium ferricyanide Catalysts: Osmium tetroxide , (DHQ)2PHAL
4.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C

Reference

: Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence

Biermann, Manfred; et al, Tetrahedron Letters, 2015, 56(20), 2608-2610

Production Method 3

845507-74-6

1709851-28-4

91393-49-6

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic acid , Sulfuric acid ; 6 h, 25 °C

Reference

: Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence

Biermann, Manfred; et al, Tetrahedron Letters, 2015, 56(20), 2608-2610

Production Method 4

17465-36-0

1709851-28-4

91393-49-6

Reaction Conditions

1.1 Reagents: Methanesulfonamide , Potassium ferricyanide Catalysts: Osmium tetroxide , (DHQ)2PHAL
2.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C

Reference

: Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence

Biermann, Manfred; et al, Tetrahedron Letters, 2015, 56(20), 2608-2610

Production Method 5

91767-28-1

1709851-28-4

91393-49-6

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; reflux
2.1 Reagents: Methanesulfonamide , Potassium ferricyanide Catalysts: Osmium tetroxide , (DHQ)2PHAL
3.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C

Reference

: Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence

Biermann, Manfred; et al, Tetrahedron Letters, 2015, 56(20), 2608-2610

(3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole Raw materials

(3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole Preparation Products

(3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

1709851-28-4 ((3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole) Related Products

Recommended suppliers

Nanjing jingzhu bio-technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing jingzhu bio-technology Co., Ltd.

Shandong Feiyang Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent